Cas no 2034405-90-6 (4-[(1H-imidazol-1-yl)methyl]-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide)

• Product Name: 4-[(1H-imidazol-1-yl)methyl]-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide
• CAS No: 2034405-90-6
• MF: C₁₉H₂₁N₅O
• MW: 335.402943372726
• CID: 5350165
• Update Time: 2025-05-19

4-[(1H-imidazol-1-yl)methyl]-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-((1H-imidazol-1-yl)methyl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzamide
• 4-(imidazol-1-ylmethyl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide
• 4-[(1H-imidazol-1-yl)methyl]-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide

• Inchi： 1S/C19H21N5O/c25-19(21-11-17-12-22-24-9-2-1-3-18(17)24)16-6-4-15(5-7-16)13-23-10-8-20-14-23/h4-8,10,12,14H,1-3,9,11,13H2,(H,21,25)
• InChI Key： GWCMZEPJLBUUFR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1C=NC=C1)NCC1C=NN2CCCCC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 451
• XLogP3: 1.4
• Topological Polar Surface Area: 64.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-[(1H-imidazol-1-yl)methyl]-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide

Comprehensive Overview of 4-[(1H-imidazol-1-yl)methyl]-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide (CAS No. 2034405-90-6)

4-[(1H-imidazol-1-yl)methyl]-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide is a novel heterocyclic compound with significant potential in medicinal chemistry and drug discovery. This compound, identified by its CAS number 2034405-90-6, features a unique molecular structure combining imidazole and pyrazolo[1,5-a]pyridine moieties, which are known for their biological activity. Researchers and pharmaceutical developers are increasingly interested in this compound due to its promising applications in targeting specific enzymes and receptors involved in various diseases.

The molecular structure of 4-[(1H-imidazol-1-yl)methyl]-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide includes a benzamide core, which is often associated with therapeutic properties. The presence of the imidazole ring enhances its potential as a ligand for metal ions and biological targets, making it a valuable candidate for further study. Current trends in drug development emphasize the importance of such heterocyclic compounds, particularly in the fields of oncology, neurology, and infectious diseases.

One of the most frequently asked questions about CAS 2034405-90-6 is its solubility and stability under different conditions. Preliminary studies suggest that this compound exhibits moderate solubility in organic solvents like DMSO and methanol, which is crucial for its formulation in preclinical studies. Additionally, its stability at room temperature makes it suitable for long-term storage, a critical factor for pharmaceutical applications.

In the context of AI-driven drug discovery, 4-[(1H-imidazol-1-yl)methyl]-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide has garnered attention due to its compatibility with computational modeling techniques. Researchers are leveraging machine learning algorithms to predict its binding affinity and optimize its pharmacokinetic properties. This aligns with the growing demand for cost-effective and time-efficient drug development methodologies.

The synthesis of 4-[(1H-imidazol-1-yl)methyl]-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide involves multi-step organic reactions, including amide coupling and imidazole alkylation. These processes are well-documented in recent literature, highlighting the compound's accessibility for further research. Its high purity and yield make it an attractive candidate for scale-up production, addressing the need for reliable synthetic routes in pharmaceutical manufacturing.

Another area of interest is the potential role of CAS 2034405-90-6 in targeted therapy. Given the rising prevalence of personalized medicine, this compound's specificity toward certain biological targets could pave the way for tailored treatments. For instance, its interaction with kinase enzymes has been hypothesized, though further validation is required. Such investigations are critical in the era of precision medicine, where patient-specific therapies are gaining traction.

From a commercial perspective, the demand for 4-[(1H-imidazol-1-yl)methyl]-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide is expected to grow, particularly among contract research organizations (CROs) and pharmaceutical companies. Its inclusion in screening libraries and high-throughput assays underscores its relevance in early-stage drug discovery. Market analysts predict a steady increase in its procurement, driven by the expanding biopharmaceutical sector.

In summary, 4-[(1H-imidazol-1-yl)methyl]-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide (CAS No. 2034405-90-6) represents a promising compound with diverse applications in drug development. Its unique structural features, combined with its compatibility with modern computational and synthetic techniques, position it as a valuable asset for researchers. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing therapeutic innovations.